Cas no 29219-03-2 (3-Hydroxy-2’-methoxyflavone)

• Product Name: 3-Hydroxy-2’-methoxyflavone
• CAS No: 29219-03-2
• Molecular Formula: C₁₆H₁₂O₄
• Molecular Weight: 268.26408
• MDL: MFCD00017666
• CID: 88804
• PubChem ID: 578729

3-Hydroxy-2’-methoxyflavone Properties

Names and Identifiers

• 3-Hydroxy-2'-methoxyflavone
• 3-hydroxy-2-(2-methoxyphenyl)chromen-4-one
• 2'-methoxy-3-hydroxyflavone
• 2'-methoxyflavonol
• MFCD00017666
• DTXSID60342115
• AKOS005594746
• Maybridge3_005755
• HMS1447F13
• 3-Hydroxy-2-(2-methoxyphenyl)-4H-chromen-4-one
• NS00116212
• SCHEMBL4649481
• EU-0086121
• 4H-1-Benzopyran-4-one, 3-hydroxy-2-(2-methoxyphenyl)-
• Oprea1_382408
• IDI1_017142
• CCG-246156
• SR-01000533108
• 3-Hydroxy-2-(2-methoxyphenyl)-4H-chromen-4-one #
• 3-Hydroxy-2-(2-methoxy-phenyl)-chromen-4-one
• SR-01000533108-1
• FT-0638840
• CHEMBL244746
• NCGC00142404-01
• CS-0333333
• 29219-03-2
• 2'-methoxy-flavonol
• DB-047547
• STK677344
• 3-HYDROXY-2'-METHOXYFLAVONE

• MDL： MFCD00017666
• InChIKey： NOPCFBOJEWSFKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O4/c1-19-12-8-4-3-7-11(12)16-15(18)14(17)10-6-2-5-9-13(10)20-16/h2-9,18H,1H3
• SMILES： COC1=CC=CC=C1C2=C(C(=O)C3=CC=CC=C3O2)O

Computed Properties

• Exact Mass: 268.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.074
• Heavy Atom Count: 20
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• LogP: 3.17420
• PSA: 59.67000
• Refractive Index: 1.651
• Boiling Point: 435.7°C at 760 mmHg
• Melting Point: 211-212°C
• Flash Point: 164.6°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.353

3-Hydroxy-2’-methoxyflavone Security Information

• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38

3-Hydroxy-2’-methoxyflavone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%